Cas no 145986-10-3 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
• CAS No: 145986-10-3
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 149559
• PubChem ID: 454509
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
• 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methylpyrimidine-2,4-dione
• 145986-10-3
• .alpha.-L-Oxathiolanyl-thymidine
• CHEMBL292358
• alpha-L-Oxathiolanyl-thymidine
• DTXSID80163223
• 2-OHMe-1,3-OxathiolanT
• 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-pyrimidine-2,4-dione
• .alpha.-L-(+)-(2R,5R)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]thymine
• alpha-L-(+)-(2R,5R)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)thymine

• Inchi： 1S/C9H12N2O4S/c1-5-2-11(9(14)10-8(5)13)6-4-16-7(3-12)15-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7-/m1/s1
• InChI Key： GCMLYCFXOXELDY-RNFRBKRXSA-N
• SMILES： S1[C@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.051778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.5

Experimental Properties

• Density: 1.442
• Refractive Index: 1.598
• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides